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Compound of Interest

Compound Name: UKTT15

Cat. No.: B12381885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UKTT15 is a potent, allosteric inhibitor of Poly(ADP-ribose) polymerase 1 (PARP1), a key

enzyme in the DNA damage response (DDR).[1] As a Type I PARP inhibitor, UKTT15 exerts its

cytotoxic effects in cancer cells, particularly those with deficiencies in homologous

recombination repair, by trapping PARP1 onto DNA at the site of single-strand breaks.[1] This

trapping prevents the completion of DNA repair, leading to the accumulation of double-strand

breaks and subsequent cell death. The efficacy of UKTT15 is linked to its ability to induce this

PARP1-DNA trapping, which is more pronounced compared to other PARP inhibitors with

similar enzymatic inhibitory potency.[1]

Proper preparation of UKTT15 solutions is critical for obtaining accurate and reproducible

results in both in vitro and in vivo experiments. Dimethyl sulfoxide (DMSO) is the recommended

solvent for creating high-concentration stock solutions of UKTT15 due to its excellent

solubilizing properties for many organic small molecules.[1][2] This document provides detailed

protocols for the preparation, storage, and handling of UKTT15 solutions in DMSO to ensure

optimal performance in research and drug development applications.
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Property Value Reference

Molecular Weight 485.49 g/mol [2]

Appearance Off-white to light yellow solid [2]

CAS Number 2468199-58-6 [2]
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Parameter Recommendation
Details and
Considerations

Reference

Primary Solvent
100% Anhydrous

DMSO

Use high-quality,

anhydrous DMSO to

prevent compound

degradation and

ensure maximum

solubility.

[2]

Maximum Solubility in

DMSO
10 mg/mL (20.60 mM)

May require ultrasonic

agitation and gentle

warming (up to 60°C)

to fully dissolve.

[2]

Stock Solution

Storage (in DMSO)

-80°C for up to 6

months-20°C for up to

1 month

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.

Protect from light.

[2]

Solid Powder Storage

-20°C for up to 3

years4°C for up to 2

years

Store in a desiccated

environment.
[2]

Recommended Final

DMSO Concentration

in Cell-Based Assays

< 0.3% (v/v), ideally ≤

0.1% (v/v)

High concentrations of

DMSO can be toxic to

cells and may

interfere with

experimental results.

Always include a

vehicle control (DMSO

alone) in experiments.

[1]
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This protocol describes the preparation of a 10 mM stock solution of UKTT15 in DMSO, a

common starting concentration for subsequent dilutions in experimental assays.

Materials:

UKTT15 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Equilibration: Allow the vial of UKTT15 powder and the anhydrous DMSO to equilibrate to

room temperature before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of UKTT15 powder. For example, to prepare

1 mL of a 10 mM solution, weigh out 4.85 mg of UKTT15 (Molecular Weight = 485.49 g/mol

).

Dissolution:

Add the weighed UKTT15 powder to a sterile vial.

Using a calibrated pipette, add the calculated volume of anhydrous DMSO. For a 10 mM

solution with 4.85 mg of UKTT15, add 1 mL of DMSO.

Mixing:
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Cap the vial securely and vortex the solution thoroughly for 1-2 minutes until the

compound is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

Aiding Dissolution (if necessary):

If the compound does not fully dissolve, gently warm the solution to 37°C for 5-10 minutes.

[1]

Alternatively, or in combination with warming, sonicate the solution for short intervals until

it becomes clear.[1][2]

Storage:

Once fully dissolved, aliquot the stock solution into single-use, light-protected vials.

For long-term storage (up to 6 months), store the aliquots at -80°C.[2]

For short-term storage (up to 1 month), store at -20°C.[2]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the DMSO stock solution into an aqueous medium (e.g.,

cell culture medium) for use in cellular assays.

Procedure:

Thawing Stock Solution: Thaw a single-use aliquot of the UKTT15 stock solution at room

temperature. If any precipitate is observed after thawing, gently warm the vial to 37°C and

vortex until the solution is clear.[1]

Serial Dilutions (in DMSO): If necessary, perform initial serial dilutions of the concentrated

stock solution in 100% DMSO to create intermediate stock concentrations. It is generally

recommended to avoid making large serial dilutions directly into aqueous buffers to prevent

precipitation.
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Final Dilution into Aqueous Medium:

To minimize precipitation, add the DMSO stock solution dropwise to the cell culture

medium while gently vortexing or swirling the tube.[3] This rapid mixing helps to prevent

localized high concentrations of the compound.

Ensure the final concentration of DMSO in the cell culture medium is below 0.3%, and

preferably at or below 0.1%, to avoid solvent-induced toxicity.[1]

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the experimental samples to account for any effects of the solvent on the cells.
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Caption: Workflow for preparing UKTT15 solutions in DMSO.
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Caption: Mechanism of UKTT15-induced PARP1 trapping and cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing UKTT15
Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381885#preparing-uktt15-solutions-in-dmso-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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